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Cat. No.: B3041934 Get Quote

For researchers, scientists, and drug development professionals engaged in the analysis of

per- and polyfluoroalkyl substances (PFAS), the accuracy and reliability of analytical

measurements are paramount. Certified Reference Materials (CRMs) of individual PFAS

compounds, such as perfluoropropanesulfonic acid (PFPrS), serve as the cornerstone for

method validation, instrument calibration, and quality control. This guide provides a

comparative overview of commercially available PFPrS CRMs from leading suppliers, focusing

on their product specifications and the analytical methodologies for their use.

Leading Suppliers and Product Specifications
Several reputable suppliers offer certified reference materials for perfluoropropanesulfonic
acid. The primary suppliers identified in our review include Wellington Laboratories,

AccuStandard, and Cambridge Isotope Laboratories. These companies provide PFPrS CRMs,

typically as a sodium or potassium salt, dissolved in a certified organic solvent like methanol.

All listed suppliers are accredited to ISO standards, ensuring the quality and traceability of their

products.[1][2][3] Each CRM is accompanied by a Certificate of Analysis (CoA), which details

the certified concentration, uncertainty, and traceability.

A summary of the typical product specifications for PFPrS CRMs from these suppliers is

presented in Table 1. It is important to note that lot-specific information, including the exact

concentration and its associated uncertainty, is provided on the Certificate of Analysis and may

vary between production batches.
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Table 1: Comparison of Typical Product Specifications for Perfluoropropanesulfonic Acid
(PFPrS) Certified Reference Materials

Specification
Wellington
Laboratories

AccuStandard
Cambridge Isotope
Laboratories

Product Name
Sodium perfluoro-1-

propanesulfonate

Sodium perfluoro-1-

pentanesulfonate

Sodium perfluoro-1-

propanesulfonate

Catalogue No. L-PFPrS PFOS-006S ULM-11655-1.2

Formulation Solution in Methanol Solution in Methanol Solution in Methanol

Concentration Typically 50 µg/mL Typically 50 µg/mL Typically 50 µg/mL

Purity ≥98%
Information available

on CoA

Information available

on CoA

Isotopic Purity N/A (Native Standard) N/A (Native Standard) N/A (Native Standard)

Uncertainty
Stated on Certificate

of Analysis

Stated on Certificate

of Analysis

Stated on Certificate

of Analysis

Accreditation
ISO 9001, ISO/IEC

17025, ISO 17034

ISO 17034, ISO/IEC

17025, ISO 9001

ISO 9001, ISO/IEC

17025, ISO 17034

Traceability
Information available

on CoA

Information available

on CoA

Information available

on CoA

Note: The information in this table is based on publicly available product information and is

subject to change. For the most accurate and up-to-date specifications, please refer to the

supplier's website and the lot-specific Certificate of Analysis.

Experimental Protocol: Analysis of PFPrS in
Environmental Samples
The analysis of PFPrS in environmental matrices such as water, soil, and biota typically

involves extraction, cleanup, and subsequent instrumental analysis by liquid chromatography-

tandem mass spectrometry (LC-MS/MS). The use of certified reference materials is integral at

various stages of this workflow.
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Figure 1. General workflow for the analysis of PFPrS in environmental samples.

Detailed Methodologies
1. Preparation of Standard Solutions:

A stock solution of the PFPrS CRM is prepared by accurately diluting the contents of the

ampule with a suitable solvent, typically methanol.

A series of calibration standards are then prepared by serially diluting the stock solution to

cover the expected concentration range of PFPrS in the samples.

2. Sample Extraction and Cleanup:

The choice of extraction method depends on the sample matrix. For water samples, solid-

phase extraction (SPE) with a weak anion exchange (WAX) sorbent is commonly employed.

For solid samples like soil or sediment, methods such as ultrasonic extraction or accelerated

solvent extraction (ASE) with a suitable solvent mixture (e.g., methanol/water) are used.

Following extraction, a cleanup step may be necessary to remove interfering matrix

components. This can be achieved using techniques like dispersive SPE (dSPE) with

sorbents such as graphitized carbon black (GCB).

3. Instrumental Analysis by LC-MS/MS:

The prepared sample extracts and calibration standards are analyzed using a liquid

chromatograph coupled to a tandem mass spectrometer.

Chromatographic separation is typically achieved using a C18 or a specialized column

designed for PFAS analysis.

The mass spectrometer is operated in negative electrospray ionization (ESI) mode, and

specific precursor-to-product ion transitions for PFPrS are monitored for quantification

(Multiple Reaction Monitoring - MRM).

4. Quality Control:
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To ensure the accuracy and reliability of the results, a comprehensive quality control protocol

is followed.

This includes the analysis of procedural blanks, laboratory control samples (LCS), and matrix

spikes.

The PFPrS CRM is used to prepare the LCS and to spike real samples for the determination

of matrix effects and method recovery.

Conclusion
The selection of a suitable certified reference material is a critical step in the analytical workflow

for perfluoropropanesulfonic acid. While Wellington Laboratories, AccuStandard, and

Cambridge Isotope Laboratories all provide high-quality, ISO-accredited PFPrS CRMs, the

specific choice may depend on factors such as availability, cost, and the specific requirements

of the analytical method being used. Researchers should always refer to the lot-specific

Certificate of Analysis to obtain the most accurate information on the CRM's properties. By

following established analytical protocols and employing rigorous quality control measures,

including the proper use of CRMs, laboratories can ensure the generation of defensible and

reliable data for the assessment of PFPrS contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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